Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(3-piperidin-1-ylsulfonylpyridin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H27N3O4S/c1-2-25-18(22)15-8-13-20(14-9-15)17-16(7-6-10-19-17)26(23,24)21-11-4-3-5-12-21/h6-7,10,15H,2-5,8-9,11-14H2,1H3
• InChI Key: NHNSRKZSLGXJLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C=CC=N2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C18H27N3O4S
• Molecular Weight: 381.5 g/mol

Description

The compound “Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate” is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyridine ring, a sulfonyl group, and an ester group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The piperidine and pyridine rings are likely to contribute significantly to the compound’s three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the sulfonyl group might be susceptible to nucleophilic attack, and the ester group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the piperidine and pyridine rings could impact the compound’s solubility and stability.

Scientific Research Applications

Drug Designing

. . .

Anticancer Applications

. .

Antiviral Applications

. .

Antimalarial Applications

. .

Antimicrobial and Antifungal Applications

. .

Antihypertension Applications

. .

Analgesic and Anti-inflammatory Applications

. .

Antipsychotic Applications

. .

Mechanism of Action

Target of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to interact with various biological targets, leading to a range of pharmacological effects .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of biological processes .

Pharmacokinetics

The pharmacokinetic properties of piperidine derivatives are generally well-studied, and they are known to have good bioavailability .

Result of Action

Piperidine derivatives are known to have a wide range of biological activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could involve further exploration of its potential uses, such as its anti-tubercular activity. Additionally, the development of efficient methods for the synthesis of substituted piperidines is an important task in modern organic chemistry.